

bleeding risk profile of FXIa-IN-6 versus DOACs

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: FXIa-IN-6

Cat. No.: S12904227

Get Quote

Clinical Trial Outcomes at a Glance

Trial Name (Phase)	Intervention vs. Comparator	Efficacy Outcome: Stroke/Systemic Embolism	Safety Outcome: Major or Clinically Relevant Non-Major Bleeding
AZALEA-TIMI 71 (Phase 2b) [1] [2]	Abelacimab (90 mg or 150 mg monthly) vs. Rivaroxaban (20 mg daily)	Trend toward higher ischemic stroke rates (not statistically significant) [1].	67% relative risk reduction vs. rivaroxaban (pooled abelacimab doses) [1] [2].
OCEANIC-AF (Phase 3) [1] [3] [2]	Asundexian (50 mg daily) vs. Apixaban (5 mg twice daily)	3.8-fold higher risk with asundexian; trial stopped early due to inferiority [1] [2].	Significant reduction with asundexian [1].
PACIFIC-AF (Phase 2) [1] [4] [2]	Asundexian (20 mg or 50 mg daily) vs. Apixaban (5 mg twice daily)	Not significantly different (trial not powered for efficacy) [2].	50% - 84% relative risk reduction vs. apixaban (pooled asundexian doses) [1].


Detailed Experimental Data and Protocols


The data in the summary table comes from large, international, randomized controlled trials (RCTs) designed with rigorous methodologies.

- **Study Designs:** All three trials were **multicenter, randomized trials** [1] [2]. PACIFIC-AF and OCEANIC-AF were **double-blind**, while AZALEA-TIMI 71 was partially blinded (investigators and patients were blinded to the FXI inhibitor dose but not the drug assignment) [2].
- **Patient Population:** The trials enrolled patients with non-valvular atrial fibrillation who required anticoagulation. Baseline characteristics, such as CHA₂DS₂-VASc scores (median 3.9-5.0), were comparable across groups, indicating a similar high risk of stroke at baseline [1].
- **Primary Outcomes:** The primary focus of these trials was safety, measured by **ISTH-defined major bleeding** or a composite of **major or clinically relevant non-major bleeding (CRNMB)** [3] [2].
- **Statistical Analysis:** Results were typically reported as relative risk or odds ratios with 95% confidence intervals. Meta-analyses pooled data using random-effects models to account for study heterogeneity [3] [2].

Mechanism of Action: The Physiological Rationale

The different bleeding profiles of these drug classes are rooted in their distinct targets within the coagulation cascade, as illustrated below.





[Click to download full resolution via product page](#)

This diagram shows that DOACs (like apixaban and rivaroxaban) inhibit Factor Xa, a central enzyme in the **common pathway** of coagulation that is crucial for both pathological thrombosis and physiological hemostasis (bleeding control) [5]. In contrast, Factor XIa inhibitors target the **intrinsic pathway** [4].

Evidence suggests that Factor XI is more important for **amplifying thrombus growth** than for initiating hemostasis. Individuals with congenital Factor XI deficiency have a much lower incidence of venous thrombosis and stroke but rarely experience spontaneous bleeding, indicating that targeting this factor may **uncouple antithrombotic effects from bleeding risk** [4] [2].

Interpretation and Future Directions

The collective evidence indicates a clear trade-off:

- **Significant Bleeding Reduction:** Factor XIa inhibitors consistently show a superior safety profile, reducing major and clinically relevant non-major bleeding by up to 67% compared to DOACs [1] [3] [2].
- **Uncertain/Elevated Thrombotic Risk:** The efficacy in preventing strokes is not yet proven. The early termination of the OCEANIC-AF trial due to inferior efficacy is a significant concern that must be

addressed in future research [1] [2].

The future of Factor XIa inhibitors hinges on ongoing Phase 3 trials. These studies will determine if different dosing, specific patient populations, or alternative compounds can provide the optimal balance of effective stroke prevention without a high bleeding risk [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A Systematic Review of Factor XI/XIa Inhibitors Versus Direct ... [pmc.ncbi.nlm.nih.gov]
2. Safety of factor XI inhibitors compared to ... - PubMed Central [pmc.ncbi.nlm.nih.gov]
3. Balancing Safety and Efficacy: Factor XIa INHIBITORS vs. ... [mdpi.com]
4. Factor XI and XIa inhibition: a new approach to ... [pmc.ncbi.nlm.nih.gov]
5. Factor Xa Inhibitors: How They Work & Side Effects [my.clevelandclinic.org]

To cite this document: Smolecule. [bleeding risk profile of FXIa-IN-6 versus DOACs]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b12904227#bleeding-risk-profile-of-fxia-in-6-versus-doacs>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com